tert-Butyl (R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• InChI: InChI=1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-6-4-5-11(12,7-13)8-14/h4-8,13H2,1-3H3/t11-/m1/s1
• InChI Key: QLSJCALZHFNFAL-LLVKDONJSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)(CN)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@](C1)(CN)F
• Molecular Formula: C11H21FN2O2
• Molecular Weight: 232.29 g/mol

Description

“tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” is a complex organic compound. The tert-butyl group in this compound is known for its unique reactivity pattern, which is highlighted by its characteristic applications. It is used in various chemical transformations, and it has relevance in nature and its implication in biosynthetic and biodegradation pathways.

Synthesis Analysis

Tertiary butyl esters, such as “tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate”, find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems. This process is more efficient, versatile, and sustainable compared to the batch.

Molecular Structure Analysis

The molecular structure of “tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” is complex, with the tert-butyl group playing a significant role. The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarising characteristic applications.

Chemical Reactions Analysis

The tert-butyl group in “tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” is known for its unique reactivity pattern. It is used in various chemical transformations. Synthesis of various N-nitroso compounds from secondary amines is reported using tert-butyl nitrite (TBN) under solvent-free conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” are influenced by its molecular structure. The tert-butyl group in this compound is known for its unique reactivity pattern.

Scientific Research Applications

Synthesis and Structural Analysis

This compound and its derivatives are integral in synthesizing diverse chemical structures, contributing significantly to organic synthesis methodologies. For instance, studies have demonstrated its utility in stereoselective syntheses, where tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate and its derivatives undergo reactions to yield cis and trans isomers with high selectivity (Boev et al., 2015). Additionally, its fluoroalkyl-substituted analogues have been synthesized on a multigram scale, indicating its versatility in creating fluorinated compounds, which are of high interest due to their unique properties in pharmaceuticals and agrochemicals (Iminov et al., 2015).

Protective Group Application in Synthesis

A related area of research involves using tert-butyl and its fluorinated analogues as protective groups in organic synthesis, enabling the selective modification of molecules without affecting sensitive functionalities. A study on fluorous derivatives of tert-butyl alcohol explores this concept, showing its application in fluorous synthesis to protect and immobilize carboxylic acids (Pardo et al., 2001). This technique is crucial for streamlining complex synthetic pathways and enhancing the efficiency of producing target molecules.

Advanced Organic Synthesis Techniques

The compound and its derivatives serve as key intermediates in advanced organic synthesis, enabling the construction of complex molecules. For example, a novel synthetic route to tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate demonstrates the compound's role in synthesizing biologically active compounds, highlighting its significance in medicinal chemistry research (Zhao et al., 2017).

Mechanism of Action

Target of Action

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern and its implications in various biosynthetic and biodegradation pathways .

Mode of Action

The tert-butyl group is known for its unique reactivity pattern, which is highlighted by its use in various chemical transformations . The compound might interact with its targets through similar chemical transformations.

Biochemical Pathways

The tert-butyl group, a component of this compound, is known for its relevance in various biosynthetic and biodegradation pathways .

Pharmacokinetics

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern, which might influence the compound’s bioavailability .

Result of Action

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern, which might influence the compound’s effects .

Action Environment

The tert-butyl group, a component of this compound, is known for its unique reactivity pattern, which might be influenced by environmental factors .

Safety and Hazards

“tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” is harmful if swallowed and causes severe skin burns and eye damage. Precautions should be taken while handling this compound, including wearing eye protection and face protection.

Future Directions

The future directions of “tert-Butyl ®-3-(aminomethyl)-3-fluoropiperidine-1-carboxylate” research could involve exploring its potential applications in biocatalytic processes. Additionally, the development of more efficient and sustainable synthesis methods could also be a focus.

Synthesis routes and methods

Procedure details

To a stirred and cooled (0° C.) suspension of lithium aluminium hydride (1.02 g, 26.8 mmol) in dry THF (50 mL) was added drop-wise a solution of tert-butyl 3-cyano-3-fluoropiperidine-1-carboxylate (5.50 g, 24.0 mmol) in dry THF (30 mL). The reaction was stirred at 0° C. for 1 hour then at room temperature for 3 hours. The mixture was quenched with water (1.0 mL) at 0° C., and stirred at room temperature for 20 minutes. Then 15% sodium hydroxide aqueous solution (2.0 mL) was added, and stirred at room temperature for 20 minutes. Finally, water (1.0 mL) was added, and stirred at room temperature for 20 minutes. The mixture was filtered through Celite pad washing with tetrahydrofuran (25 mL). The filtrate was concentrated to afford the title product as pale yellow oil 3.86 g. MS (m/z): 233 (M+H)+